3-Pyridinecarboxylic acid, 2-(aminosulfonyl)-6-(trifluoromethyl)-, methyl ester

• CAS No.: 144740-59-0
• Molecular Formula: C8H7F3N2O4S
• Molecular Weight: 284.21 g/mol
• IUPAC Name: methyl 2-sulfamoyl-6-(trifluoromethyl)pyridine-3-carboxylate
• InChI: InChI=1S/C8H7F3N2O4S/c1-17-7(14)4-2-3-5(8(9,10)11)13-6(4)18(12,15)16/h2-3H,1H3,(H2,12,15,16)
• InChI Key: NMNFYPVABNEKPU-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(N=C(C=C1)C(F)(F)F)S(=O)(=O)N
• Pictograms: Irritant; Environmental Hazard
• Synonyms: methyl 2-aminosulfonyl-6-(trifluoromethyl)pyridine-3-c arboxylate

Description

3-Pyridinecarboxylic acid, 2-(aminosulfonyl)-6-(trifluoromethyl)-, methyl ester, also known as this compound, is a useful research compound. Its molecular formula is C8H7F3N2O4S and its molecular weight is 284.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Environmental transformation -> Pesticide transformation products (metabolite, successor). However, this does not mean our product can be used or applied in the same or a similar way.
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Synthesis routes and methods

Procedure details

A solution of 0.95 g (2.79 mmol) of the product from Example 4 was stirred in 40 mL trifluoroacetic acid at room temperature overnight. The solution was evaporated to an oil which was triturated with ether to afford 0.46 g (58%) of a solid. m.p. 187°-188° C. 1H NMR (CDCl3) δ4.05 (3H, s), 5.5 (NH2), 7.95 (1H, d, J=8 Hz), 8.35 (1H, d, J=8 Hz); IR (mineral oil) 3390, 3280, 1725, 1340, 1140 cm-1.